![molecular formula C23H17N3 B2644757 1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline CAS No. 901263-50-1](/img/structure/B2644757.png)
1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline
Description
1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline, also known as MP-PQ, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. MP-PQ is a synthetic compound that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments, and future directions have been studied extensively.
Scientific Research Applications
Antifungal Properties
The compound has been shown to be effective against Aspergillus fumigatus , the causative agent for the disease pulmonary aspergillosis . This suggests that it could be used in the development of new antifungal treatments.
Synthesis of Pyrimidines
The compound can be used in the synthesis of 2,4-diphenyl-6-(p-tolyl)pyrimidine , 4,6-diphenyl-2-(p-tolyl)pyrimidine , and 2-(4-isobutoxyphenyl)-4-phenyl-6-(p-tolyl)pyrimidine . These pyrimidines have potential applications in the design of new organic optical materials and preparations for biomedical applications .
Antileishmanial Activity
A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a related compound . This suggests that “1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline” could potentially have similar antileishmanial properties.
Antimalarial Activity
The same study also suggested potential antimalarial activity . This could make the compound a candidate for the development of new antimalarial drugs.
Synthesis of Uracil Derivatives
The compound can be used in the synthesis of a novel uracil derivative, 3-cyclohexyl-6-phenyl-1-(p-tolyl)pyrimidine-2,4(1H,3H)-dione . Uracil derivatives have a wide spectrum of pharmacological activities and clinical applications .
Development of Organic Optical Materials
The compound’s potential use in the synthesis of pyrimidines with an extended chain of delocalized π-bonds is associated with the potential use of such compounds in the design of new organic optical materials . These materials could be used in organic light-emitting diodes (OLED), field transistors (OFET), solar cells, luminescent sensors, etc .
properties
IUPAC Name |
1-(4-methylphenyl)-3-phenylpyrazolo[4,3-c]quinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N3/c1-16-11-13-18(14-12-16)26-23-19-9-5-6-10-21(19)24-15-20(23)22(25-26)17-7-3-2-4-8-17/h2-15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHVQBCUZMKGOFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C=NC4=CC=CC=C43)C(=N2)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2-chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid](/img/structure/B2644681.png)
![8-((4-Methoxyphenyl)sulfonyl)-4-tosyl-1-oxa-4,8-diazaspiro[4.5]decane](/img/structure/B2644693.png)
![2-[(1H-Pyrazol-3-ylcarbonyl)amino]benzoic acid](/img/structure/B2644694.png)
![4,5-dibromo-N-[3-(2-methylpiperidin-1-yl)propyl]-1H-pyrrole-2-carboxamide](/img/structure/B2644696.png)
![8-(3-((2,3-dimethylphenyl)amino)propyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2644697.png)